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Compound of Interest

Compound Name: Metogest

Cat. No.: B1244648 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of Metogest, a steroidal antiandrogen. Adherence to these procedures is essential to

mitigate risks to personnel and the environment.

Metogest, also known by its developmental code name SC-14207 or as 16,16-dimethyl-19-

nortestosterone, is a synthetic steroidal compound[1][2][3]. Although a specific Safety Data

Sheet (SDS) for Metogest is not readily available due to its status as an investigational drug

that was never commercialized, its structural similarity to other hormonal agents necessitates

that it be treated as a hazardous substance. Safety data for analogous compounds, such as

megestrol acetate, indicate potential hazards including suspected carcinogenicity and

reproductive toxicity[4][5][6][7]. Therefore, Metogest waste must be managed as hazardous

pharmaceutical waste.

Hazard Profile of Structurally Similar Hormonal
Compounds
To inform the disposal procedures for Metogest, the following table summarizes the potential

hazards based on data from structurally related hormonal compounds.
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Hazard Classification Description Source Compounds

Carcinogenicity Suspected of causing cancer.

Megestrol Acetate,

Medroxyprogesterone

Acetate[4][6][7]

Reproductive Toxicity
May damage fertility or the

unborn child.

Megestrol Acetate,

Medroxyprogesterone

Acetate[5][6][7]

Target Organ Toxicity

May cause damage to organs

through prolonged or repeated

exposure.

Megestrol Acetate[4][6]

Step-by-Step Disposal Protocol for Metogest
This protocol outlines the necessary steps for the safe handling and disposal of Metogest
waste in a laboratory setting.

1. Waste Identification and Segregation:

Initial Assessment: All unused, expired, or contaminated Metogest, including pure

compound, solutions, and contaminated labware (e.g., vials, syringes, gloves, bench paper),

must be treated as hazardous chemical waste.

Segregation: Do not mix Metogest waste with non-hazardous laboratory trash. It should be

segregated at the point of generation to prevent cross-contamination and ensure proper

disposal[8].

2. Personal Protective Equipment (PPE):

Before handling Metogest waste, personnel must wear appropriate PPE, including chemical-

resistant gloves, a lab coat, and safety glasses.

3. Waste Collection and Containment:

Primary Container: Collect solid Metogest waste in a dedicated, leak-proof, and sealable

container clearly labeled as "Hazardous Waste." For liquid waste, use a compatible, non-
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reactive container with a secure screw-top cap. The original container is often the best option

for unused product[9].

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Metogest," and any associated hazard symbols (e.g., toxic,

environmental hazard)[8].

4. Storage of Hazardous Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated

area away from general laboratory traffic.

Ensure the storage area is inaccessible to unauthorized personnel.

5. Disposal Procedure:

DO NOT dispose of Metogest down the drain or in regular trash. This is to prevent the

release of active pharmaceutical ingredients into the water system and the environment[10].

Contact Environmental Health and Safety (EHS): Your institution's EHS department or

equivalent safety office should be contacted to arrange for the pickup and disposal of the

hazardous waste. They will have established procedures with licensed hazardous waste

disposal contractors.

Documentation: Maintain a record of the waste generated, including the chemical name,

quantity, and date of disposal, in accordance with your institution's policies and local

regulations.

6. Decontamination of Emptied Containers and Labware:

Containers that have held Metogest must be managed as hazardous waste unless properly

decontaminated.

For a container to be considered "empty" by regulatory standards, it must be triple-rinsed

with a suitable solvent. The rinsate from this cleaning process must be collected and

disposed of as hazardous waste[9].
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Experimental Workflow and Disposal Logic
The following diagrams illustrate the decision-making process for the proper disposal of

Metogest waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Metogest waste.
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Caption: Decision process for disposing of empty Metogest containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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